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Compound of Interest

Compound Name: 3-(cyclohexyloxy)benzonitrile
CAS No.: 1038215-42-7
Cat. No.: B6240418
Get Quote
. J

Executive Summary

3-(Cyclohexyloxy)benzonitrile (CAS: 1038215-42-7) is a functionalized aromatic nitrile
featuring a meta-substituted cyclohexyloxy ether linkage. It serves as a pivotal intermediate in
the synthesis of bioactive scaffolds (e.g., via catalytic olefin hydroamidation) and liquid
crystalline materials.[1] Accurate thermochemical data—specifically Enthalpy of Formation (

) and Enthalpy of Combustion (

)—are essential for modeling reaction kinetics, assessing thermal stability, and optimizing
scale-up safety profiles.[1]

Chemical Identity & Structural Profile[1][3][4][5][6]
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Parameter Specification
Chemical Name 3-(Cyclohexyloxy)benzonitrile
CAS Registry Number 1038215-42-7

Molecular Formula

Molecular Weight 201.27 g/mol

SMILES N#Cclcccc(OC2CCCCC2)cl
Physical State Solid (Powder)

Purity Requirement (HPLC) for Calorimetric Study

Predicted Thermochemical Parameters

Note: In the absence of experimental literature values, the following parameters have been
calculated using Joback’s Group Contribution Method and Benson’s Group Additivity Theory.
These values serve as a baseline for experimental validation.

Table 1: Computed Standard Thermodynamic Properties
(298.15 K)
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Predicted .
Property Symbol Unit Methodology
Value
Enthalpy of Benson Group
_ kJ/mol o
Formation (Gas) Additivity
Enthalpy of Est. via
Combustion kJ/mol Stoichiometry &
(Solid)
Enthalpy of
) kJ/mol Joback Method
Fusion
Isobaric Heat
) J/(mol[1]-K) Joback Method
Capacity
Boiling Point K Joback Method
Gibbs Energy of
kJ/mol Computed

Formation

Scientific Insight: The negative enthalpy of formation suggests the compound is
thermodynamically stable relative to its constituent elements.[1] The significant enthalpy of
combustion reflects the high energy content of the cyclohexyl ring and the aromatic core,

necessitating careful heat management during oxidation reactions.[1]

Experimental Methodologies for Validation

To establish authoritative thermochemical data, researchers must employ a coupled approach
using Combustion Calorimetry and Differential Scanning Calorimetry (DSC).[1]

Protocol A: Static Bomb Calorimetry (Determination of )

Objective: Measure the specific energy of combustion to derive
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1]

e Sample Preparation:
o Press 3-(cyclohexyloxy)benzonitrile into a pellet (
)[1]
o Verify mass precision to

using a microbalance.

o Enclose sample in a polyester bag (if volatility is suspected) or place directly in a Pt-
crucible.[1]

e Bomb Setup:

o Charge the calorimetric bomb with
of high-purity Oxygen (
)-[1]

o Add
of deionized water to the bomb to dissolve
formed from
impurities.[1]

e Ignition & Measurement:
o Fire the bomb in an isoperibol calorimeter (thermostat stability

).

o Record the corrected temperature rise (

).[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzonitrile
https://www.benchchem.com/product/b6240418/docs?utm_src=pdf-body#thermochemical-data-characterization-guide-3-cyclohexyloxy-benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6240418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Data Correction (Washburn Corrections):
o Apply corrections for the formation of

(titration of bomb washings).

o Correct for the ignition energy of the fuse wire.[1]

o Calculate the standard molar energy of combustion (
)[1]

Protocol B: Differential Scanning Calorimetry
(Determination of )

Objective: Determine the enthalpy of fusion to convert solid-state data to the liquid/gas phase.
 Instrument: Heat-flux DSC (e.g., TA Instruments Q2000).[1]

o Calibration: Calibrate temperature and enthalpy using Indium (

).

e Cycle:
o Equilibrate at
1]
o Ramp

to
(ensure full melt).

o Integrate the endothermic melting peak to obtain

[1]
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Thermochemical Data Analysis Workflow

The following diagram illustrates the logical pathway to derive the Standard Enthalpy of
Formation (

) from raw experimental data.

Washburn AnRT
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Click to download full resolution via product page

Figure 1: Workflow for deriving standard enthalpies from calorimetric and DSC measurements.

Calculation of (Hess's Law Application)

The standard molar enthalpy of formation is calculated using the combustion reaction:

[1][2]

The equation is:

[1]

Where standard values are:
e [1]

e [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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